Cas no 64758-63-0 (6-Benzofuranol,5-(iminomethyl)-)

• Product Name: 6-Benzofuranol,5-(iminomethyl)-
• CAS No: 64758-63-0
• Molecular Formula: C₉H₇NO₂
• Molecular Weight: 161.15738
• CID: 501181
• PubChem ID: 121227075

6-Benzofuranol,5-(iminomethyl)- Properties

Names and Identifiers

• 6-Benzofuranol,5-(iminomethyl)-
• 6-Hydroxybenzofuran-5-carbimidic acid
• CHEMBL3634196
• 64758-63-0

• InChIKey： RDEKEWVOOJBTET-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO3/c10-9(12)6-3-5-1-2-13-8(5)4-7(6)11/h1-4,11H,(H2,10,12)
• SMILES： C1=COC2=CC(=C(C=C21)C(=O)N)O

Computed Properties

• Exact Mass: 161.04771
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.042593085g/mol
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 57.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives